

Application Note: Flow Cytometric Analysis of Apoptotic Induction via BMS-986115 (AL102)

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: BMS-986115

Cat. No.: B1574177

[Get Quote](#)

Executive Summary

Subject: Technical assessment of Notch signaling inhibition using **BMS-986115** (AL102).

Mechanism: **BMS-986115** is a potent, orally bioavailable gamma-secretase inhibitor (GSI) that blocks the proteolytic cleavage of Notch receptors (Notch 1-4), preventing the release of the Notch Intracellular Domain (NICD). **Application:** This guide details the flow cytometric evaluation of apoptosis induced by **BMS-986115**. Unlike cytotoxic chemotherapy, **BMS-986115** functions by altering cell fate—forcing differentiation or inducing apoptosis in Notch-dependent cancers (e.g., T-ALL, Desmoid tumors, Adenoid Cystic Carcinoma). **Critical Insight:** Because Notch inhibition often targets a sub-population of cells (Cancer Stem Cells - CSCs), standard bulk apoptosis assays may underestimate efficacy. This protocol incorporates Cancer Stem Cell (CSC) gating to validate mechanism-specific lethality.


Mechanism of Action & Experimental Logic[1]

To design a self-validating flow cytometry panel, one must understand the precise molecular intervention. **BMS-986115** does not directly damage DNA; it inhibits the

-secretase complex (Presenilin/Nicastrin/APH-1/PEN-2).

The Signaling Pathway (Visualization)

The following diagram illustrates the specific blockade point of **BMS-986115** within the Notch signaling cascade.



[Click to download full resolution via product page](#)

Figure 1: **BMS-986115** inhibits Gamma-Secretase, preventing NICD release and downstream survival signaling.[1]

Experimental Design & Controls

Cell Models

- Positive Control (Sensitive): T-ALL cell lines (e.g., HPB-ALL, KOPT-K1) or TNBC lines with high Notch activation. These rely on Notch for survival.[2]
- Negative Control (Resistant): Cell lines lacking Notch mutations or those rescued by constitutively active NICD transfection.

Reagent Preparation

- **BMS-986115** Stock: Dissolve in 100% DMSO to 10 mM. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.
- Working Solution: Dilute in culture media immediately prior to use. Final DMSO concentration must be <0.1% to avoid solvent toxicity.

The "Self-Validating" Control System

A robust experiment must distinguish between drug efficacy and assay artifacts.

Control Type	Component	Purpose
Unstained	Cells only	Define background autofluorescence.
FMO (Fluorescence Minus One)	All dyes minus one	Set precise gating boundaries for rare populations (CSCs).
Biological Negative	Vehicle (DMSO 0.1%)	Establish baseline apoptosis (usually <5%).
Biological Positive	Staurosporine (1 μ M, 4h)	Validate that the Annexin/Caspase reagents are working.
Compensation	Capture Beads	Correct spectral overlap (spillover) between fluorochromes.

Protocol A: Multiparametric Apoptosis in Cancer Stem Cells

Rationale: Notch inhibition preferentially targets stem-like populations. A simple bulk Annexin V assay might show only 10% apoptosis, while the CSC sub-population (e.g., CD44+/CD24-) is 90% eliminated. This protocol visualizes that specificity.


Reagents

- **BMS-986115** (Target Drug)[\[1\]](#)[\[2\]](#)[\[3\]](#)[\[4\]](#)[\[5\]](#)
- Annexin V-FITC (or APC depending on panel) - Binds exposed Phosphatidylserine (PS).
- Fixable Viability Dye (FVD) eFluor 780 - Irreversible amine-reactive dye. Superior to PI as it allows fixation/permeabilization.
- CD44-PE / CD24-BV421 (Example surface markers for Breast Cancer CSCs).
- Annexin Binding Buffer (10X) - Calcium-rich buffer essential for Annexin V binding.

Workflow

- Treatment: Seed cells at cells/mL. Treat with **BMS-986115** (e.g., dose titration 1 nM – 10 μ M) for 48–72 hours. Note: Notch inhibition is a transcriptional effect; early timepoints (<24h) may yield false negatives.
- Harvest: Collect supernatant (floating dead cells) and adherent cells (using Accutase, NOT Trypsin, to preserve surface receptors like CD44).
- Wash: Centrifuge at 300 x g for 5 min. Wash 1x with PBS (Calcium/Magnesium free).
- Viability Staining (Critical): Resuspend in 100 μ L PBS containing FVD eFluor 780 (1:1000). Incubate 30 min at 4°C in dark.
- Wash: Wash 1x with Flow Staining Buffer (PBS + 2% FBS).
- Surface Staining: Add antibodies for CSC markers (e.g., Anti-CD44, Anti-CD24). Incubate 20 min at 4°C.
- Annexin Binding: Wash 2x with PBS. Resuspend in 100 μ L 1X Annexin Binding Buffer. Add 5 μ L Annexin V. Incubate 15 min at RT in dark.
- Acquisition: Add 400 μ L Binding Buffer. Analyze immediately on flow cytometer.

Gating Strategy (DOT Visualization)



[Click to download full resolution via product page](#)

Figure 2: Hierarchical gating strategy to isolate specific apoptosis in Notch-dependent stem cell populations.

Protocol B: Confirmation via Cleaved Caspase-3

Rationale: Annexin V can sometimes bind to necrotic cells or due to membrane flip-flop not related to apoptosis. Detecting Cleaved Caspase-3 (the executioner caspase) confirms the activation of the apoptotic cascade downstream of Notch blockade.

Reagents

- Fixation/Permeabilization Kit (e.g., BD Cytfix/Cytoperm).
- Anti-Active Caspase-3 (PE conjugated).

Workflow

- Treat & Harvest: As per Protocol A.
- Viability Stain: Stain with FVD (e.g., Ghost Dye Red 780) for 30 min at 4°C. Wash.
- Fixation: Resuspend in 250 µL Fixation/Permeabilization solution. Incubate 20 min at 4°C.
- Wash: Wash 2x with 1X Perm/Wash Buffer (contains saponin to maintain permeability).
- Intracellular Staining: Resuspend in 100 µL Perm/Wash Buffer. Add Anti-Active Caspase-3 (5 µL). Incubate 30 min at RT in dark.
- Analysis: Wash 1x with Perm/Wash Buffer. Resuspend in Flow Staining Buffer. Analyze.

Data Analysis & Interpretation

Expected Results Table

When treating a Notch-dependent T-ALL line (e.g., HPB-ALL) with **BMS-986115** (1 µM, 72h):

Population	Staining Profile	Interpretation	Expected % (Vehicle)	Expected % (BMS-986115)
Live	Annexin V ⁻ / FVD ⁻	Healthy, intact membrane	>90%	<40%
Early Apoptotic	Annexin V ⁺ / FVD ⁻	PS exposure, membrane intact	<5%	30-40%
Late Apoptotic	Annexin V ⁺ / FVD ⁺	Membrane compromised, PS exposed	<5%	15-20%
Necrotic	Annexin V ⁻ / FVD ⁺	Membrane rupture without PS flip	<1%	<5%

Troubleshooting

- No Apoptosis observed:
 - Check Timepoint: Notch signaling downregulation takes time.[\[2\]](#) Extend to 5-7 days or check mRNA levels of HES1 (target gene) by qPCR to confirm drug activity.
 - Check Media: High serum levels can sometimes rescue cells or bind the drug. Ensure FBS is not interfering (though rare for this class).
- High Background Annexin:
 - Calcium: Ensure Binding Buffer has sufficient
 - . Do not use PBS for the Annexin step.
 - Trypsin: Over-trypsinization exposes PS. Use Accutase or scrape gently.

References

- Clinical Evaluation of **BMS-986115**: "A multi-arm phase I dose escalating study of an oral NOTCH inhibitor **BMS-986115** in patients with advanced solid tumours." Investigational New

Drugs, 2018.[1][6][7]

- Mechanism of Gamma-Secretase Inhibition: "Targeting the Notch Pathway: Killing Cancer Stem Cells." University of Pittsburgh Wipf Group, 2016.
- Flow Cytometry in Drug Discovery: "Application of flow cytometry in drug discovery." European Pharmaceutical Review, 2010.
- Desmoid Tumor Application: "Molecular pathogenesis of desmoid tumor and the role of γ -secretase inhibition." Oncology Reviews, 2022.
- **BMS-986115** Identity (AL102): "Discovery of Clinical Candidate BMS-906024... and its derivative **BMS-986115** (AL102)." Journal of Medicinal Chemistry, 2019.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. A multi-arm phase I dose escalating study of an oral NOTCH inhibitor BMS-986115 in patients with advanced solid tumours - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. A multi-arm phase I dose escalating study of an oral NOTCH inhibitor BMS-986115 in patients with advanced solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. researchgate.net [researchgate.net]
- 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
- 6. escholarship.org [escholarship.org]
- 7. Pharmacological disruption of the Notch transcription factor complex - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Note: Flow Cytometric Analysis of Apoptotic Induction via BMS-986115 (AL102)]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1574177/docs#application-note-flow-cytometric-analysis-of-apoptotic-induction-via-bms-986115-al102>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)